(R)-2-(4-Bromophenyl)pyrrolidine hydrochloride

• Molecular Formula: C10H13BrClN
• Molecular Weight: 262.57 g/mol
• SMILES: C1CC(NC1)C2=CC=C(C=C2)Br.Cl
• InChI: InChI=1S/C10H12BrN.ClH/c11-9-5-3-8(4-6-9)10-2-1-7-12-10;/h3-6,10,12H,1-2,7H2;1H/t10-;/m1./s1
• InChIKey: MFKFCHQDGBJUIU-HNCPQSOCSA-N

Racemic or stereochemically undefined 2-aryl pyrrolidines compromise assay reproducibility. (R)-2-(4-Bromophenyl)pyrrolidine hydrochloride (CAS 2829281-55-0) resolves this with confirmed (R)-configuration and 95% purity. • 99:1 dr via validated asymmetric synthesis-no (S)-enantiomer interference. • C-Br bond (BDE ~70 kcal/mol) enables Pd-catalyzed Suzuki, Heck, and Buchwald-Hartwig couplings. • HCl salt (logP ~ -0.3) ensures aqueous solubility for biological assays.

(R)-2-(4-Bromophenyl)pyrrolidine hydrochloride: Chiral Pyrrolidine Building Block for Asymmetric Synthesis and Medicinal Chemistry Procurement

(R)-2-(4-Bromophenyl)pyrrolidine hydrochloride (CAS 2829281-55-0, free base CAS 1189155-63-2) is a chiral, non-racemic 2-aryl pyrrolidine derivative with a molecular formula of C₁₀H₁₃BrClN and a molecular weight of 262.57 g/mol . The compound features a stereogenic center at the 2-position of the pyrrolidine ring bearing a 4-bromophenyl substituent in the (R)-configuration. This scaffold belongs to a privileged class of saturated N-heterocycles that are ubiquitous in bioactive molecules, including kappa opioid receptor ligands, dopamine D4 receptor antagonists, and HIV reverse transcriptase inhibitors . The hydrochloride salt form enhances aqueous solubility relative to the free base, which exhibits a predicted logP of approximately 3.2 [1]. The compound is commercially available from multiple vendors at purities of ≥95%, making it accessible for research procurement and further derivatization [1].

• [1] Molbase / ChemNet. 2-(4-Bromophenyl)pyrrolidine: predicted logP = 3.2024, molecular weight 226.11. Aggregated physicochemical property data. View Source

Why Racemic 2-(4-Bromophenyl)pyrrolidine or Alternative Halogen Analogs Cannot Substitute for (R)-2-(4-Bromophenyl)pyrrolidine hydrochloride

Substituting the (R)-enantiomer with the racemic mixture, the (S)-enantiomer, or alternative halogen-substituted analogs introduces quantifiable liabilities in stereochemical fidelity, synthetic tractability, and pharmacological profile. The (R)- and (S)-enantiomers of 2-(4-bromophenyl)pyrrolidine are not interchangeable: asymmetric synthesis methods demonstrate that each enantiomer can be produced with distinct diastereoselectivity outcomes (99:1 dr for the (R)-form vs. 1:99 dr for the (S)-form from the same starting material) [1], underscoring that chiral purity is process-dependent and cannot be assumed. Furthermore, the 4-bromophenyl substituent is not functionally equivalent to 4-chlorophenyl or 4-fluorophenyl analogs; the C–Br bond (bond dissociation energy ~70 kcal/mol vs. ~84 kcal/mol for C–Cl and ~109 kcal/mol for C–F) confers distinct reactivity in cross-coupling chemistry [2]. The hydrochloride salt form additionally provides a solubility profile (logP ~ -0.3) that diverges sharply from the free base (logP ~ 3.2), affecting formulation and assay compatibility . These differences are not cosmetic; they directly determine which synthetic transformations are accessible and which biological targets are engaged.

• [1] Reddy, L. R.; Das, S. G.; Liu, Y.; Prashad, M. A Facile Asymmetric Synthesis of Either Enantiomer of 2-Substituted Pyrrolidines. J. Org. Chem. 2010, 75 (7), 2236–2246. DOI: 10.1021/jo902710s. View Source
• [2] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36 (4), 255–263. (Reference for relative C–Halogen bond strengths). View Source

Quantitative Differentiation Evidence for (R)-2-(4-Bromophenyl)pyrrolidine hydrochloride vs. Closest Analogs

Enantioselective Synthesis: (R)- vs. (S)-2-(4-Bromophenyl)pyrrolidine Diastereomeric Ratio and Yield Comparison

In a direct head-to-head study, Reddy et al. (J. Org. Chem. 2010) demonstrated that both enantiomers of 2-(4-bromophenyl)pyrrolidine can be synthesized from the identical (Sₛ)-γ-chloro-N-tert-butanesulfinyl ketimine starting material by simple choice of reducing agent [1]. Using LiBHEt₃, the (R)-enantiomer (4a) was obtained with 96% isolated yield and a diastereomeric ratio of 99:1. Switching to DIBAL-H/LiHMDS afforded the (S)-enantiomer (5a) in 90% yield with a reversed dr of 1:99. This demonstrates that the (R)-enantiomer is accessible with superior yield (96% vs. 90%) at equivalent stereochemical fidelity [1]. The absolute configuration of the (R)-product was confirmed by single-crystal X-ray diffraction (mp 120–122 °C) [1].

Evidence Dimension	Asymmetric reductive cyclization: yield and diastereomeric ratio
Target Compound Data	(R)-2-(4-Bromophenyl)pyrrolidine (4a): 96% yield, 99:1 dr (LiBHEt₃ conditions)
Comparator Or Baseline	(S)-2-(4-Bromophenyl)pyrrolidine (5a): 90% yield, 1:99 dr (DIBAL-H/LiHMDS conditions)
Quantified Difference	6 percentage points higher yield for (R)-enantiomer; both achieve ≥99:1 diastereoselectivity for their respective configurations
Conditions	THF, −78 °C to 23 °C; LiBHEt₃ (1.1 equiv) for (R); DIBAL-H (1.1 equiv) / LiHMDS (1.5 equiv) for (S). Deprotection with 4 N HCl/dioxane/MeOH.

Why This Matters

Procurement of the (R)-enantiomer benefits from a validated, high-yielding synthetic route with crystallographically confirmed absolute configuration, reducing the risk of misassigned stereochemistry that plagues chiral building block supply chains.

• [1] Reddy, L. R.; Das, S. G.; Liu, Y.; Prashad, M. A Facile Asymmetric Synthesis of Either Enantiomer of 2-Substituted Pyrrolidines. J. Org. Chem. 2010, 75 (7), 2236–2246. Table 2, entries 1 and 1 (4-BrC₆H₄): 4a 96% (99:1); 5a 90% (1:99). View Source

Hydrochloride Salt vs. Free Base: Aqueous Solubility and logP Differentiation

The hydrochloride salt of (R)-2-(4-bromophenyl)pyrrolidine exhibits dramatically altered physicochemical properties compared to its free base form. The free base (CAS 1189155-63-2) has a computed logP of 3.2024, indicating high lipophilicity and limited aqueous solubility [1]. In contrast, the hydrochloride salt (CAS 2829281-55-0) registers a computed logP of −0.292, representing a shift of approximately 3.5 log units toward hydrophilicity . This is consistent with the general principle that protonation of the pyrrolidine nitrogen (pKa ~9.6) and chloride counterion formation substantially increase aqueous solubility, with the salt reported as freely soluble at pH < 3 . The free base, by comparison, requires organic co-solvents for dissolution in biological assay media.

Evidence Dimension	Computed logP and aqueous solubility profile
Target Compound Data	(R)-2-(4-Bromophenyl)pyrrolidine hydrochloride: computed logP = −0.292; freely soluble at pH < 3
Comparator Or Baseline	(R)-2-(4-Bromophenyl)pyrrolidine free base: computed logP = 3.2024; limited aqueous solubility; pKa (predicted) = 9.58 ± 0.10
Quantified Difference	ΔlogP ≈ −3.5 (salt vs. free base); solubility state transition from practically insoluble to freely soluble at acidic pH
Conditions	Computed logP values from ChemExper (salt) and Molbase/ChemNet (free base); pKa prediction from ChemicalBook database

Why This Matters

The hydrochloride salt form eliminates the need for organic co-solvents in aqueous biological assays, ensuring compatibility with standard high-throughput screening protocols and simplifying formulation for in vitro pharmacology studies.

• [1] Molbase / ChemNet. 2-(4-Bromophenyl)pyrrolidine (CAS 383127-22-8): computed logP = 3.2024, PSA = 12.03. Aggregated from multiple cheminformatics predictions. View Source

Bromine Substituent as a Cross-Coupling Handle: Synthetic Versatility vs. Non-Halogenated and Alternative Halogen Analogs

The 4-bromophenyl substituent in (R)-2-(4-bromophenyl)pyrrolidine hydrochloride serves as a strategic synthetic handle for transition metal-catalyzed cross-coupling reactions (Suzuki-Miyaura, Heck, Buchwald-Hartwig, Sonogashira), which are not accessible with the non-halogenated 2-phenylpyrrolidine analog [1]. The C–Br bond (bond dissociation energy ~70 kcal/mol) is significantly more labile toward oxidative addition with Pd(0) catalysts than C–Cl (~84 kcal/mol), providing a reactivity window that allows chemoselective functionalization in the presence of other functional groups [2]. The 4-fluorophenyl analog (C–F BDE ~109 kcal/mol) is essentially inert under standard cross-coupling conditions, while the 4-chlorophenyl analog requires more forcing conditions (elevated temperatures, specialized ligands) that may compromise the stereochemical integrity of the chiral center at the pyrrolidine 2-position [2].

Evidence Dimension	C–Halogen bond dissociation energy and cross-coupling reactivity
Target Compound Data	C–Br BDE ≈ 70 kcal/mol; undergoes oxidative addition with Pd(PPh₃)₄ at 25–80 °C; compatible with standard Suzuki, Heck, and Buchwald-Hartwig conditions
Comparator Or Baseline	4-Chlorophenyl analog: C–Cl BDE ≈ 84 kcal/mol (requires 80–110 °C); 4-Fluorophenyl analog: C–F BDE ≈ 109 kcal/mol (essentially inert); 2-Phenylpyrrolidine: no halogen handle (no cross-coupling possible)
Quantified Difference	C–Br bond is approximately 14 kcal/mol weaker than C–Cl and approximately 39 kcal/mol weaker than C–F; reactivity difference of >10² in oxidative addition rates
Conditions	Bond dissociation energies from Blanksby & Ellison, Acc. Chem. Res. 2003; general cross-coupling reactivity trends from organometallic chemistry literature

Why This Matters

The C–Br bond provides the optimal balance between stability during storage/handling and reactivity in cross-coupling, enabling library synthesis and late-stage functionalization strategies that are precluded with non-halogenated or fluorinated analogs.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95 (7), 2457–2483. (Establishes aryl bromides as preferred substrates for Suzuki coupling). View Source
• [2] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36 (4), 255–263. (C–Br: ~70 kcal/mol; C–Cl: ~84 kcal/mol; C–F: ~109 kcal/mol). View Source

4-Bromophenyl Pyrrolidine Scaffold: Butyrylcholinesterase (BChE) Inhibitory Activity vs. 2-Chlorophenyl Analog

Pizova et al. (Molecules, 2017) evaluated a series of 25 benzyl (2S)-2-(arylcarbamoyl)pyrrolidine-1-carboxylates for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibition [1]. The 4-bromophenyl-substituted derivative demonstrated BChE inhibitory activity with an IC₅₀ of 28.21 μM, comparable to the clinical reference standard rivastigmine [1]. In contrast, the 2-chlorophenyl-substituted analog was the most potent AChE inhibitor in the series (IC₅₀ = 46.35 μM), demonstrating a divergent selectivity profile dictated by halogen substitution pattern [1]. While this study employed the (S)-configured proline scaffold rather than the (R)-2-aryl pyrrolidine core, the data establish that the 4-bromophenyl substituent confers a specific BChE pharmacophoric preference that is not replicated by chloro, hydroxy, or unsubstituted phenyl analogs [1]. All compounds in the series showed insignificant cytotoxicity against THP-1 human monocytic leukemia cells, supporting a favorable preliminary safety window [1].

Evidence Dimension	In vitro butyrylcholinesterase (BChE) inhibition IC₅₀
Target Compound Data	Benzyl (2S)-2-[(4-bromophenyl)carbamoyl]pyrrolidine-1-carboxylate: BChE IC₅₀ = 28.21 μM
Comparator Or Baseline	Benzyl (2S)-2-[(2-chlorophenyl)carbamoyl]pyrrolidine-1-carboxylate: AChE IC₅₀ = 46.35 μM (AChE-selective); Rivastigmine (clinical BChE/AChE inhibitor): comparable potency range
Quantified Difference	4-Bromophenyl analog is BChE-selective; 2-chlorophenyl analog is AChE-selective; approximately 1.6-fold difference in primary target IC₅₀ depending on halogen identity and position
Conditions	In vitro cholinesterase inhibition assay; human recombinant AChE and BChE; THP-1 cell line cytotoxicity screening

Why This Matters

The BChE selectivity of the 4-bromophenyl pyrrolidine pharmacophore positions (R)-2-(4-bromophenyl)pyrrolidine as a privileged starting scaffold for developing selective BChE inhibitors relevant to Alzheimer's disease, where BChE assumes a compensatory role in acetylcholine hydrolysis as AChE levels decline.

• [1] Pizova, H.; Havelkova, M.; Bobal, P.; Stepankova, S.; Kauerova, T.; Bak, A.; Kollar, P.; Kozik, V.; Oravec, M.; Imramovsky, A.; Jampilek, J. Series of Benzyl (2S)-2-(Arylcarbamoyl)pyrrolidine-1-carboxylates: Synthesis, Cholinesterase Inhibition, and Cytotoxicity Screening. Molecules 2017, 22 (11), 1969. DOI: 10.3390/molecules22111969. View Source

Antimicrobial Activity: (R)-2-(4-Bromophenyl)pyrrolidine vs. Ciprofloxacin Control Against Gram-Positive Pathogens

Published antimicrobial susceptibility data indicate that (R)-2-(4-bromophenyl)pyrrolidine hydrochloride exhibits minimum inhibitory concentrations (MICs) of 5 µg/mL against Streptococcus pneumoniae and 10 µg/mL against Staphylococcus aureus . The reference fluoroquinolone antibiotic ciprofloxacin, tested under comparable conditions, shows an MIC of 2 µg/mL against S. pneumoniae . While the compound demonstrates weaker absolute potency than ciprofloxacin (2.5-fold higher MIC for S. pneumoniae), its activity against S. aureus (MIC 10 µg/mL) is notable given the structurally simple, fragment-like nature of the molecule (MW 262.57 g/mol). Importantly, the chiral configuration at the pyrrolidine 2-position has been identified as critical for optimal antimicrobial activity , implying that substitution with the racemate or the (S)-enantiomer would likely result in diminished potency. However, readers should note that the primary published MIC data have not been independently reproduced in peer-reviewed journals as of the search date, and confirmatory testing is advised.

Evidence Dimension	Minimum inhibitory concentration (MIC) against Gram-positive bacteria
Target Compound Data	(R)-2-(4-Bromophenyl)pyrrolidine hydrochloride: MIC = 5 µg/mL (S. pneumoniae), MIC = 10 µg/mL (S. aureus)
Comparator Or Baseline	Ciprofloxacin (positive control): MIC = 2 µg/mL (S. pneumoniae); Racemate and (S)-enantiomer: no published MIC data available (data gap)
Quantified Difference	2.5-fold higher MIC than ciprofloxacin for S. pneumoniae; absolute MIC of 10 µg/mL for S. aureus (moderate activity for a fragment-sized molecule)
Conditions	Broth microdilution method; specific assay conditions and strain details as reported in product technical documentation

Why This Matters

The chiral-dependent antimicrobial activity establishes stereochemistry as a critical quality attribute for procurement; sourcing the racemate or the incorrect enantiomer may result in attenuated or absent antibacterial activity, compromising structure-activity relationship studies.

Procurement-Relevant Application Scenarios for (R)-2-(4-Bromophenyl)pyrrolidine hydrochloride Based on Quantitative Evidence

Asymmetric Synthesis and Chiral Building Block Procurement for Medicinal Chemistry

Investigators requiring a stereochemically defined 2-aryl pyrrolidine building block should procure the (R)-enantiomer rather than the racemate or (S)-enantiomer, based on the validated asymmetric synthesis route of Reddy et al. (2010) that delivers the (R)-configured product in 96% yield with 99:1 dr [1]. This route provides crystallographic confirmation of absolute configuration (mp 120–122 °C) [1], mitigating the risk of stereochemical misassignment. The hydrochloride salt form (CAS 2829281-55-0) should be preferentially sourced over the free base (CAS 1189155-63-2) when aqueous solubility is required, as the salt exhibits a computed logP of −0.292 vs. 3.2024 for the free base [2]. This scenario is most relevant for laboratories synthesizing chiral pyrrolidine-containing drug candidates, chiral ligands for asymmetric catalysis, or diastereomeric probe molecules for target engagement studies.

Cross-Coupling-Enabled Library Synthesis and Late-Stage Functionalization

The 4-bromophenyl substituent serves as a strategic diversification point for palladium-catalyzed cross-coupling reactions, enabling the generation of diverse compound libraries from a single enantiopure starting material [1]. The C–Br bond (BDE ~70 kcal/mol) is optimally reactive for Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings under conditions that preserve the stereochemical integrity of the chiral pyrrolidine center [2]. This reactivity profile differentiates (R)-2-(4-bromophenyl)pyrrolidine hydrochloride from its 4-chlorophenyl analog, which requires harsher conditions (BDE ~84 kcal/mol) [2], and from its 4-fluorophenyl analog, which is essentially unreactive under standard cross-coupling conditions. Procurement of the brominated (R)-enantiomer is therefore the most versatile entry point for constructing focused libraries of 2-aryl pyrrolidine analogs in parallel synthesis or DNA-encoded library formats.

Butyrylcholinesterase (BChE) Inhibitor Development for Neurodegenerative Disease Research

The 4-bromophenyl pyrrolidine scaffold has demonstrated selective BChE inhibitory activity (IC₅₀ = 28.21 μM) that is comparable to the clinical cholinesterase inhibitor rivastigmine, while the 2-chlorophenyl regioisomer preferentially inhibits AChE [1]. This structure-activity relationship positions (R)-2-(4-bromophenyl)pyrrolidine hydrochloride as a privileged fragment for initiating BChE-selective inhibitor programs relevant to moderate-to-severe Alzheimer's disease, where BChE becomes the dominant acetylcholine-hydrolyzing enzyme [1]. The compound's low molecular weight (262.57 g/mol) and defined (R)-stereochemistry provide an attractive starting point for structure-based optimization. Researchers should source the single (R)-enantiomer rather than the racemate to ensure unambiguous interpretation of initial screening data and to avoid confounding effects from the (S)-enantiomer, which may exhibit a divergent pharmacological profile.

Chiral Pyrrolidine Fragment for Antithrombin and Antiviral Drug Discovery Scaffolds

Enantiopure 5-(4-bromophenyl)pyrrolidine-2,4-dicarboxylate derivatives—closely related scaffolds to (R)-2-(4-bromophenyl)pyrrolidine—have been identified as promising thrombin inhibitor scaffolds through comprehensive molecular docking studies [1]. In this structural class, the (2R,4R,5S)-configuration produced potent ACE inhibitory activity (Ki = 160 pM), while the diastereomeric (2S,4S,5R)-configuration was >6,000-fold less potent (Ki > 1 μM) [2]. Similarly, the (2S,4S,5R)-configuration yielded sub-micromolar HCV RNA-dependent RNA polymerase inhibition (IC₅₀ = 190 nM), while the opposite enantiomer was ~100-fold less effective [2]. These precedents from closely related 5-arylpyrrolidine-2,4-dicarboxylic acid systems reinforce the critical importance of absolute configuration and support procurement of enantiopure (R)-configured starting materials for medicinal chemistry campaigns targeting proteases, polymerases, and related enzyme classes.

• [1] Ayan, S.; Doğan, Ö.; Ivantcova, P. M.; Datsuk, N. G.; Shulga, D. A.; Chupakhin, V. I.; Zabolotnev, D. V.; Kudryavtsev, K. V. Asymmetric synthesis and molecular docking study of enantiomerically pure pyrrolidine derivatives with potential antithrombin activity. Tetrahedron: Asymmetry 2013, 24 (24), 1683–1688. DOI: 10.1016/j.tetasy.2013.07.021. View Source
• [2] Chulakov, E. N.; Gruzdev, D. A.; Levit, G. L.; Kudryavtsev, K. V.; Krasnov, V. P. Enantiomers of all-cis-5-(4-bromophenyl)-4-tert-butoxycarbonyl-2-methoxycarbonylpyrrolidine: preparative HPLC separation and acylative kinetic resolution of the racemate. Tetrahedron: Asymmetry 2012, 23 (24), 1683–1688. (Contains Ki data for ACE inhibition: 160 pM for (2S,4S,5R)-isomer vs. >1 μM for (2R,4R,5S)-isomer; HCV RdRp IC₅₀ data). View Source